ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: ethyl 2-[[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C12H12ClN3O2S/c1-2-18-10(17)7-19-12-14-11(15-16-12)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,15,16)
• InChI Key: WHJJBHXLYAEVJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NNC(=N1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClN3O2S
• Molecular Weight: 297.76 g/mol

Description

Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a thioester of 4-chlorophenyltriazole and ethyl acetate, which is synthesized using specific methods.

Mechanism of Action

The mechanism of action of Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate is not well understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in the growth and proliferation of fungal, bacterial, or cancer cells.
Biochemical and Physiological Effects:
Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of different fungal and bacterial strains, including Candida albicans, Aspergillus niger, and Escherichia coli. Moreover, it has been reported to induce apoptosis and cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate in lab experiments include its broad-spectrum antimicrobial and anticancer activities, ease of synthesis, and relatively low cost. However, its limitations include its potential toxicity, limited solubility in water, and lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research related to Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate. These include further investigation of its mechanism of action, optimization of its synthesis method, evaluation of its toxicity and pharmacokinetics, and exploration of its potential applications in other areas, such as catalysis and materials science.
Conclusion:
Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has potential applications in various areas of scientific research. It exhibits broad-spectrum antimicrobial and anticancer activities and has been used as a ligand in coordination chemistry and as a building block in the synthesis of other compounds. However, further research is needed to fully understand its mechanism of action and evaluate its potential toxicity and pharmacokinetics.

Synthesis Methods

The synthesis of Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate involves the reaction of 4-chlorophenylhydrazine with ethyl acetoacetate in the presence of acetic acid, followed by the reaction with carbon disulfide and sodium ethoxide. The product is then purified by recrystallization and characterized using various analytical techniques, including NMR spectroscopy, IR spectroscopy, and elemental analysis.

Scientific Research Applications

Ethyl {[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate has potential applications in various areas of scientific research, including medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit antifungal, antibacterial, and anticancer activities. Moreover, it has been used as a ligand in coordination chemistry and as a building block in the synthesis of other compounds.